1-(Ethylcarbamothioyl)piperidine-4-carboxylic acid
Overview
Description
1-(Ethylcarbamothioyl)piperidine-4-carboxylic acid, also known as ECTP, is a sulfur-containing amino acid derivative. It has a molecular weight of 216.3 .
Molecular Structure Analysis
The InChI code for 1-(Ethylcarbamothioyl)piperidine-4-carboxylic acid is1S/C9H16N2O2S/c1-2-10-9(14)11-5-3-7(4-6-11)8(12)13/h7H,2-6H2,1H3,(H,10,14)(H,12,13) . This indicates that the compound has a piperidine ring with a carboxylic acid moiety and an ethylcarbamothioyl group attached. Physical And Chemical Properties Analysis
1-(Ethylcarbamothioyl)piperidine-4-carboxylic acid is a solid compound . It has a molecular weight of 216.3 . The IUPAC name is 1-(ethylcarbamothioyl)piperidine-4-carboxylic acid .Scientific Research Applications
Antibiotic Development
This compound is used as a reactant in the synthesis of antibiotic nitroxoline derivatives. These derivatives are significant for their role in inhibiting cathepsin B, an enzyme often implicated in tumor progression and metastasis .
Cardiovascular Therapeutics
Researchers utilize 1-(Ethylcarbamothioyl)piperidine-4-carboxylic acid in the creation of RhoA inhibitors. These inhibitors are explored for their potential in cardiovascular disease therapy, offering a new avenue for treating this class of diseases .
Cancer Research
The compound serves as a precursor in the formulation of alkyl piperidine and piperazine hydroxamic acids. These acids act as HDAC inhibitors, which are a class of compounds that can induce tumor cell death, making them valuable in cancer research .
Neuropharmacology
In neuropharmacological applications, this chemical is used to develop sphingosine-1-phosphate receptor agonists. These agonists play a role in multiple sclerosis therapy by potentially repairing damaged myelin sheaths .
Inflammation and Autoimmunity
1-(Ethylcarbamothioyl)piperidine-4-carboxylic acid is instrumental in synthesizing IKK2 inhibitors. These inhibitors are studied for their effectiveness in treating inflammatory conditions and autoimmune diseases like rheumatoid arthritis .
Enzyme Inhibition
The compound is involved in the production of CHK1 inhibitors. CHK1 is an enzyme that regulates cell cycle progression, and its inhibition is crucial for controlling the growth of cancer cells .
properties
IUPAC Name |
1-(ethylcarbamothioyl)piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O2S/c1-2-10-9(14)11-5-3-7(4-6-11)8(12)13/h7H,2-6H2,1H3,(H,10,14)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNGKUFSNBHVDOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=S)N1CCC(CC1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Ethylcarbamothioyl)piperidine-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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